Cas no 2012870-58-3 ((1-Bromo-4,4-difluorobutan-2-yl)cyclopentane)

• Product Name: (1-Bromo-4,4-difluorobutan-2-yl)cyclopentane
• CAS No: 2012870-58-3
• MF: C₉H₁₅BrF₂
• MW: 241.11620926857
• CID: 5283916
• Update Time: 2025-07-23

(1-Bromo-4,4-difluorobutan-2-yl)cyclopentane Chemical and Physical Properties

Names and Identifiers

• (1-bromo-4,4-difluorobutan-2-yl)cyclopentane
• Cyclopentane, [1-(bromomethyl)-3,3-difluoropropyl]-
• (1-Bromo-4,4-difluorobutan-2-yl)cyclopentane

• Inchi： 1S/C9H15BrF2/c10-6-8(5-9(11)12)7-3-1-2-4-7/h7-9H,1-6H2
• InChI Key： VWFXITSMUSJGHS-UHFFFAOYSA-N
• SMILES： BrCC(CC(F)F)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 122
• XLogP3: 4.7
• Topological Polar Surface Area: 0

Additional information on (1-Bromo-4,4-difluorobutan-2-yl)cyclopentane

Chemical Profile of (1-Bromo-4,4-difluorobutan-2-yl)cyclopentane (CAS No. 2012870-58-3)

(1-Bromo-4,4-difluorobutan-2-yl)cyclopentane, identified by the CAS number 2012870-58-3, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules characterized by its unique structural features, which include a cyclopentane ring substituted with a 1-bromo-4,4-difluorobutan-2-yl moiety. The presence of bromine and fluorine atoms in its molecular framework imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural composition of (1-Bromo-4,4-difluorobutan-2-yl)cyclopentane is highly intriguing from a chemical perspective. The cyclopentane ring provides a rigid scaffold, which can be advantageous in designing molecules with specific spatial orientations required for optimal biological activity. Meanwhile, the 1-bromo-4,4-difluorobutan-2-yl group introduces both electrophilic and electron-withdrawing characteristics, enabling diverse functionalization strategies. These features make the compound a versatile building block for constructing more complex pharmacophores.

In recent years, there has been growing interest in exploring the potential of fluorinated compounds in drug development. Fluorine atoms are known to influence the metabolic stability, lipophilicity, and binding affinity of molecules, making them indispensable in medicinal chemistry. The incorporation of fluorine into pharmaceutical candidates has led to the discovery of several successful drugs with improved pharmacokinetic profiles. Within this context, (1-Bromo-4,4-difluorobutan-2-yl)cyclopentane represents a promising precursor for developing novel therapeutic agents.

One of the most compelling aspects of (1-Bromo-4,4-difluorobutan-2-yl)cyclopentane is its utility in synthetic chemistry. The bromine substituent serves as an excellent handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or vinyl groups, expanding the structural diversity of derivatives derived from this compound. Additionally, the presence of two fluorine atoms at the 4-position enhances electrophilic aromatic substitution reactions, providing another layer of synthetic flexibility.

The pharmaceutical industry has been actively investigating cyclopentane-based scaffolds due to their potential in modulating biological targets. Cyclopentane rings are commonly found in natural products and bioactive molecules, often contributing to their binding affinity and selectivity. For instance, several nonsteroidal anti-inflammatory drugs (NSAIDs) and antiviral agents incorporate cyclopentane moieties into their structures. The compound (1-Bromo-4,4-difluorobutan-2-yl)cyclopentane leverages this structural motif to explore new pharmacological spaces.

Recent studies have highlighted the role of fluorinated alkanes in enhancing drug efficacy and bioavailability. The electron-withdrawing nature of fluorine atoms can improve metabolic stability by preventing unwanted degradation pathways. Furthermore, fluorine atoms can modulate hydrophobicity, influencing membrane permeability and cellular uptake. These effects are particularly relevant in designing small-molecule drugs that require precise control over their physicochemical properties. The synthesis and application of (1-Bromo-4,4-difluorobutan-2-yl)cyclopentane align well with these principles.

The bromine atom in (1-Bromo-4,4-difluorobutan-2-yl)cyclopentane also offers opportunities for derivatization through nucleophilic substitution reactions. This allows for the introduction of diverse functional groups such as amines, alcohols, or thiols, enabling the creation of libraries of compounds for high-throughput screening. Such approaches are widely used in drug discovery to identify lead candidates with desired biological activities. The combination of bromination and fluorination provides a robust platform for generating structurally diverse derivatives efficiently.

In conclusion, (1-Bromo-4,4-difluorobutan-2-yl)cyclopentane (CAS No. 2012870-58-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features—comprising a cyclopentane ring substituted with a 1-bromo-4,4-difluorobutan-2-yl group—make it a valuable intermediate for synthesizing bioactive molecules. The presence of bromine and fluorine atoms provides multiple avenues for functionalization and optimization, aligning with current trends in drug development focused on fluorinated compounds.

The compound’s versatility stems from its ability to undergo various synthetic transformations while maintaining its core structural integrity. This flexibility is crucial for designing molecules with tailored properties that meet stringent pharmacological requirements. As research continues to uncover new applications for fluorinated alkanes and cyclopentane-based scaffolds, compounds like (1-Bromo-4,4-difluorobutan-2-yl)cyclopentane are poised to play an increasingly important role in the discovery and development of novel therapeutic agents.